Cas no 898761-89-2 (3,4-Dimethyl-3'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone)

• Product Name: 3,4-Dimethyl-3'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone
• CAS No: 898761-89-2
• MF: C₂₃H₂₇NO₃
• MW: 365.465386629105
• MDL: MFCD03842202
• CID: 1946556
• PubChem ID: 24724921
• Update Time: 2025-05-19

3,4-Dimethyl-3'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone Chemical and Physical Properties

Names and Identifiers

• (3,4-dimethylphenyl)-[3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone
• CTK5G4415
• AG-H-64343
• 3,4-dimethyl-3'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone
• 3,4-DIMETHYL-3'-[1,4-DIOXA-8-AZASPIRO[4.5]DECAN-8-YLMETHYL]BENZOPHENONE
• 3,4-Dimethyl-3'-[8-(1,4-dioxa-8-azaspiro-[4.5]decyl)methyl]benzophenone
• 898761-89-2
• MFCD03842202
• AKOS016020441
• (3-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)(3,4-dimethylphenyl)methanone
• (3,4-Dimethylphenyl){3-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}methanone
• DTXSID20643317
• 3,4-Dimethyl-3'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone

• MDL： MFCD03842202
• Inchi： 1S/C23H27NO3/c1-17-6-7-21(14-18(17)2)22(25)20-5-3-4-19(15-20)16-24-10-8-23(9-11-24)26-12-13-27-23/h3-7,14-15H,8-13,16H2,1-2H3
• InChI Key： WFFHGSSFKXSARS-UHFFFAOYSA-N
• SMILES： O1CCOC21CCN(CC1C=CC=C(C(C3C=CC(C)=C(C)C=3)=O)C=1)CC2

Computed Properties

• Exact Mass: 365.19900
• Monoisotopic Mass: 365.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77000
• LogP: 3.81120

3,4-Dimethyl-3'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone Security Information

• Storage Condition：(BD310834)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3,4-Dimethyl-3'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone

Comprehensive Guide to 3,4-Dimethyl-3'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone (CAS No. 898761-89-2)

3,4-Dimethyl-3'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone (CAS No. 898761-89-2) is a specialized organic compound with a unique molecular structure that combines a benzophenone core with a spirocyclic moiety. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug development and advanced polymer systems. The presence of both dimethyl and dioxa-azaspiro groups in its structure contributes to its distinctive chemical properties, making it a valuable intermediate in synthetic chemistry.

The benzophenone derivative family, including 3,4-Dimethyl-3'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone, is widely studied for its UV-absorbing characteristics and photostability. Researchers are particularly interested in how the spirocyclic component enhances these properties, potentially leading to innovations in sunscreen formulations and light-stabilizing additives for plastics. Recent studies have also explored its role in organic electronics, where such compounds can contribute to the development of more efficient photovoltaic materials.

From a synthetic chemistry perspective, the 1,4-dioxa-8-azaspiro[4.5]decane unit in 3,4-Dimethyl-3'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone offers interesting possibilities for molecular design. This structural feature provides both rigidity and flexibility to the molecule, which can be crucial for achieving specific biological activities in drug discovery programs. Pharmaceutical researchers are investigating derivatives of this compound as potential candidates for central nervous system (CNS) therapeutics, given the known pharmacological relevance of similar spirocyclic structures.

The market for specialized benzophenone derivatives like 3,4-Dimethyl-3'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone has been growing steadily, driven by increasing demand from the personal care and specialty chemicals sectors. Manufacturers are focusing on developing more efficient synthesis routes for this compound to meet the needs of research institutions and industrial laboratories. Quality control parameters for CAS No. 898761-89-2 typically include rigorous purity testing by HPLC and comprehensive spectral characterization (NMR, MS) to ensure batch-to-batch consistency.

Environmental and safety considerations for handling 3,4-Dimethyl-3'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material. Storage should be in a cool, dry place, protected from light to maintain stability of the benzophenone moiety.

Recent advancements in analytical techniques have enabled more detailed studies of 3,4-Dimethyl-3'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone's molecular interactions. Computational chemistry approaches, particularly density functional theory (DFT) calculations, are being employed to predict its behavior in various chemical environments. These studies are valuable for designing new derivatives with optimized properties for specific applications in materials science and medicinal chemistry.

The future research directions for CAS No. 898761-89-2 include exploring its potential as a building block for advanced functional materials. Its combination of aromatic and aliphatic characteristics, along with the spirocyclic architecture, makes it particularly interesting for developing novel liquid crystals or molecular sensors. Additionally, the compound's photophysical properties are being investigated for possible applications in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

For researchers sourcing 3,4-Dimethyl-3'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone, it's important to verify the supplier's analytical data and certificates of analysis. The compound is typically available in small to medium quantities for research purposes, with custom synthesis options for larger-scale requirements. Pricing varies depending on purity grade and quantity, with most suppliers offering both standard and customized packaging solutions to meet different laboratory needs.